Cas no 844884-93-1 (4-n-Butyl-3'-chlorobenzophenone)

• Product Name: 4-n-Butyl-3'-chlorobenzophenone
• CAS No: 844884-93-1
• MF: C₁₇H₁₇ClO
• MW: 272.769284009933
• MDL: MFCD06201484
• CID: 871149
• PubChem ID: 2757259
• Update Time: 2025-07-23

4-n-Butyl-3'-chlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-butylphenyl)(3-chlorophenyl)methanone
• (4-butylphenyl)-(3-chlorophenyl)methanone
• 4-n-Butyl-3'-chlorobenzophenone
• 4-(1-Butyl)-3'-chlorobenzophenone
• 844884-93-1
• (4-Butyl-phenyl)-(3-chloro-phenyl)-methanone
• MFCD06201484
• DTXSID50373796
• AKOS009337434

• MDL： MFCD06201484
• Inchi： 1S/C17H17ClO/c1-2-3-5-13-8-10-14(11-9-13)17(19)15-6-4-7-16(18)12-15/h4,6-12H,2-3,5H2,1H3
• InChI Key： LRYZHEFMNVCFBH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C=CC(=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 272.09700
• Monoisotopic Mass: 272.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.111
• Boiling Point: 398.6°C at 760 mmHg
• Flash Point: 238.5°C
• Refractive Index: 1.563
• PSA: 17.07000
• LogP: 4.91360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-n-Butyl-3'-chlorobenzophenone

Comprehensive Overview of 4-n-Butyl-3'-chlorobenzophenone (CAS No. 844884-93-1): Properties, Applications, and Industry Insights

4-n-Butyl-3'-chlorobenzophenone (CAS No. 844884-93-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, material science, and fine chemical synthesis. With the growing demand for high-performance chemicals in drug discovery and advanced material engineering, this compound has garnered significant attention due to its unique molecular structure and versatile reactivity. Its chlorobenzophenone backbone combined with an n-butyl substituent offers distinct electronic and steric properties, making it valuable for cross-coupling reactions and photoactive material development.

In recent years, the surge in green chemistry initiatives has driven research into optimizing the synthesis of 4-n-Butyl-3'-chlorobenzophenone to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free processes to enhance yield and purity while reducing waste. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic frequently searched by professionals in pharmaceutical R&D and industrial chemistry forums.

The compound’s UV-absorbing characteristics have also sparked interest in applications such as organic electronics and polymer stabilization. For instance, its incorporation into OLED materials or photoresists has been investigated for improved performance in flexible displays and microfabrication. These innovations resonate with current searches around next-generation display technology and nanoscale material design.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing 4-n-Butyl-3'-chlorobenzophenone to ensure compliance with pharmaceutical-grade standards. Quality control remains a top priority for manufacturers, as evidenced by frequent queries about impurity profiling and batch consistency in regulatory submissions. The compound’s stability under varying pH conditions and thermal stress further underscores its reliability in long-term formulation studies.

From a commercial perspective, the global market for benzophenone derivatives is projected to expand, driven by demand from Asia-Pacific pharmaceutical hubs and North American material science sectors. Suppliers emphasizing scalable synthesis and custom purity specifications are well-positioned to meet diverse client needs. Discussions on supply chain resilience and raw material sourcing frequently highlight such niche intermediates.

In summary, 4-n-Butyl-3'-chlorobenzophenone exemplifies the intersection of structural innovation and application-driven chemistry. Its relevance to cutting-edge research and industrial processes ensures continued exploration, particularly in contexts prioritizing efficiency, sustainability, and performance optimization.